8-[3-(2,3-dichlorophenoxy)propoxy]quinoline

• IUPAC Name: 8-[3-(2,3-dichlorophenoxy)propoxy]quinoline
• InChI: InChI=1S/C18H15Cl2NO2/c19-14-7-2-8-15(17(14)20)22-11-4-12-23-16-9-1-5-13-6-3-10-21-18(13)16/h1-3,5-10H,4,11-12H2
• InChI Key: IFHCTNJAMRHWLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)OCCCOC3=C(C(=CC=C3)Cl)Cl)N=CC=C2
• Molecular Formula: C18H15Cl2NO2
• Molecular Weight: 348.2 g/mol

Description

8-[3-(2,3-dichlorophenoxy)propoxy]quinoline, also known as DCPIQ, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. DCPIQ belongs to the family of quinoline derivatives and has been studied extensively for its ability to interact with certain proteins and enzymes in the body.

Mechanism of Action

The mechanism of action of 8-[3-(2,3-dichlorophenoxy)propoxy]quinoline is complex and involves a number of different pathways and interactions. One of the key mechanisms involves its ability to inhibit the activity of certain enzymes, such as topoisomerase II, which are involved in DNA replication and repair. This inhibition can lead to the accumulation of DNA damage and ultimately, cell death.
Biochemical and Physiological Effects:
8-[3-(2,3-dichlorophenoxy)propoxy]quinoline has been shown to have a number of biochemical and physiological effects in the body. It has been found to induce apoptosis, or programmed cell death, in cancer cells, while having little effect on normal cells. It has also been shown to inhibit the growth and proliferation of cancer cells, and to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 8-[3-(2,3-dichlorophenoxy)propoxy]quinoline for lab experiments is its ability to selectively target cancer cells, while leaving normal cells relatively unaffected. This makes it a potentially valuable tool for the development of new cancer therapies. However, there are also some limitations to its use, including the need for specialized equipment and expertise for its synthesis, and the potential for off-target effects.

Future Directions

There are a number of future directions for research involving 8-[3-(2,3-dichlorophenoxy)propoxy]quinoline. One area of interest is its potential use in combination with other drugs or therapies to enhance their effectiveness. Another area of research involves the development of new analogs or derivatives of 8-[3-(2,3-dichlorophenoxy)propoxy]quinoline with improved properties or selectivity. Additionally, there is ongoing research into the mechanisms of action of 8-[3-(2,3-dichlorophenoxy)propoxy]quinoline, and how it interacts with different proteins and enzymes in the body. Overall, 8-[3-(2,3-dichlorophenoxy)propoxy]quinoline has the potential to be a valuable tool for scientific research, particularly in the field of cancer and neurodegenerative diseases.

Synthesis Methods

The synthesis of 8-[3-(2,3-dichlorophenoxy)propoxy]quinoline involves a series of chemical reactions that require specialized equipment and expertise. One of the most commonly used methods involves the reaction of 2,3-dichlorophenol with 3-chloropropylamine to form 3-(2,3-dichlorophenoxy)propylamine. This intermediate is then reacted with 8-hydroxyquinoline to form the final product, 8-[3-(2,3-dichlorophenoxy)propoxy]quinoline.

Scientific Research Applications

8-[3-(2,3-dichlorophenoxy)propoxy]quinoline has been found to have a wide range of potential applications in scientific research. One of the most promising areas of research involves its ability to interact with certain proteins and enzymes in the body, particularly those involved in cancer and neurodegenerative diseases. 8-[3-(2,3-dichlorophenoxy)propoxy]quinoline has been shown to inhibit the activity of certain enzymes that are involved in the progression of cancer, making it a potential candidate for the development of new cancer therapies.